Cas no 89009-60-9 (1-Piperazinepropanamide, N-propyl-)

• Product Name: 1-Piperazinepropanamide, N-propyl-
• CAS No: 89009-60-9
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• CID: 616151
• PubChem ID: 28807732
• Update Time: 2025-04-19

1-Piperazinepropanamide, N-propyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanamide, N-propyl-
• 3-piperazin-1-yl-N-propylpropanamide
• DTXSID30651665
• AKOS002671304
• 89009-60-9
• 3-(PIPERAZIN-1-YL)-N-PROPYLPROPANAMIDE

• Inchi： 1S/C10H21N3O/c1-2-4-12-10(14)3-7-13-8-5-11-6-9-13/h11H,2-9H2,1H3,(H,12,14)
• InChI Key： GWHQLQNYRNBDFP-UHFFFAOYSA-N
• SMILES： O=C(CCN1CCNCC1)NCCC

Computed Properties

• Exact Mass: 199.168462302g/mol
• Monoisotopic Mass: 199.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 44.4Ų